3-Amino-7-bromobenzo[b]thiophene-2-carboxamide

• CAS No.: 840481-83-6
• Molecular Formula: C9H7BrN2OS
• Molecular Weight: 271.14 g/mol
• IUPAC Name: 3-amino-7-bromo-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C9H7BrN2OS/c10-5-3-1-2-4-6(11)8(9(12)13)14-7(4)5/h1-3H,11H2,(H2,12,13)
• InChI Key: MZINLYCMHKMJSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)SC(=C2N)C(=O)N

Description

3-Amino-7-bromobenzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C9H7BrN2OS and its molecular weight is 271.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-bromo-2-fluoro-benzonitrile (2 g, 10 mmol) in DMF (50 mL) was added 2-mercaptoacetamide (1.2 eq., 12 mL, 100 mg/mL in MeOH-ammonia solution) followed by sodium methoxide (1.2 eq., 24 mL, 0.5 M in MeOH) at room temperature under nitrogen. After 2 h, the resulting homogenous yellow solution was warmed to 70° C. for 17 h. Upon cooling to room temperature, the resulting dark green reaction mixture was concentrated to give a green solid. This solid was diluted with MeOH and collected via filtration to give 2.0 g (74%) of 3-amino-7-bromo-benzo[b]thiophene-2-carboxylic acid amide.